1-Tert-butyl 7-methyl indoline-1,7-dicarboxylate

• CAS RN: 197460-40-5
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 1-O-tert-butyl 7-O-methyl 2,3-dihydroindole-1,7-dicarboxylate
• InChI: InChI=1S/C15H19NO4/c1-15(2,3)20-14(18)16-9-8-10-6-5-7-11(12(10)16)13(17)19-4/h5-7H,8-9H2,1-4H3
• InChI Key: FLJNKQJTQGASIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C1C(=CC=C2)C(=O)OC

Description

1-Tert-butyl 7-methyl indoline-1,7-dicarboxylate is a chemical compound with the molecular formula C15H19NO4 and a molecular weight of 277.32. It belongs to the class of indoline compounds.

Synthesis Analysis

The synthesis of 1-Tert-butyl 7-methyl indoline-1,7-dicarboxylate involves several steps. The upstream synthesis route includes the use of different compounds such as 860624-91-5, 860624-88-0, 860624-89-1, and 860624-90-4. The downstream synthesis route involves compounds like 186581-53-3, 143262-20-8, and 112106-91-9. The synthesis process involves reactions under specific conditions.

Physical And Chemical Properties Analysis

The compound is stored in a sealed, dry environment at 2-8°C. The boiling point of the compound is not specified.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements including H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340+P312, P305+P351+P338, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

1,1-dimethylethyl 2,3-dihydro-1H-indole-1-carboxylate (5 g, 22.8 mmol) and N,N,N′,N′-tetramethyl-1,2-ethanediamine (4.6 mL, 30.5 mmol) was dissolved in dry diethyl ether (300 mL) and cooled to −78° C. in an acetone/dry ice bath. Sec-butyl lithium (1.4 M solution in cyclohexanes, 17.6 mL, 24.6 mmol) was added dropwise over 10 minutes and the reaction left stirring for 90 minutes at this temperature. Methyl chloroformate (8.8 mL, 10.8 g, 0.1 mol) was added to the mixture and the reaction was allowed to warm up to room temperature over 1 hour. Water was added carefully to the mixture and the organic layer separated and washed 3 times with more water. The organic layer was dried over magnesium sulfate, filtered and concentrated in vacuo to give the title compound (4.91 g) as a gummy yellow solid.